Cas no 2228934-62-9 (2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol)

• Product Name: 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol
• CAS No: 2228934-62-9
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6183385
• PubChem ID: 165657329
• Update Time: 2025-05-26

2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol
• 2228934-62-9
• EN300-1812366

• Inchi： 1S/C7H12N2O2/c1-7(2,4-10)5-3-9-6(8)11-5/h3,10H,4H2,1-2H3,(H2,8,9)
• InChI Key： ZNBCXZHCHVCRSE-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C(C)(C)CO

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol

Research Briefing on 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol (CAS: 2228934-62-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with potential therapeutic applications. Among these, 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol (CAS: 2228934-62-9) has emerged as a compound of interest due to its unique structural features and biological activity. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol features an oxazole ring, a heterocyclic moiety known for its diverse biological activities. Recent studies have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both amino and hydroxyl functional groups in its structure enhances its reactivity and potential for derivatization, making it a versatile intermediate in medicinal chemistry.

One of the key findings from recent research is the compound's potential as a scaffold for designing novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol exhibit inhibitory activity against specific kinases, suggesting its utility in targeted therapy development.

In addition to its applications in kinase inhibition, the compound has also been investigated for its antimicrobial properties. Recent studies have shown that certain derivatives of 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol exhibit activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis of 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol has been optimized in recent years, with researchers developing more efficient and scalable routes. One notable approach involves the use of microwave-assisted synthesis, which reduces reaction times and improves yields. These advancements are critical for facilitating further research and potential commercialization of the compound and its derivatives.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects, as well as comprehensive in vivo studies to validate its therapeutic potential. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments.

In conclusion, 2-(2-amino-1,3-oxazol-5-yl)-2-methylpropan-1-ol (CAS: 2228934-62-9) represents a promising candidate in the field of medicinal chemistry, with potential applications in kinase inhibition and antimicrobial therapy. Continued research and development efforts are expected to further unlock its therapeutic value, contributing to the advancement of chemical biology and drug discovery.